
What is the chemical structure of Dimoxyline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimoxyline

Cat. No.: B1670683 Get Quote

An In-depth Technical Guide to Dimoxyline
It is important to note that the term "Dimoxyline" is often confused with "Doxycycline," a

common tetracycline antibiotic. This guide pertains specifically to Dimoxyline, a distinct

chemical entity.

This technical guide provides a comprehensive overview of the chemical structure of

Dimoxyline. Due to the limited publicly available information on this compound, this document

focuses on its chemical identity as established in chemical databases. At present, there is a

significant lack of published research on the synthesis, pharmacological activity, experimental

protocols, and signaling pathways of Dimoxyline.

Core Chemical Structure and Identifiers
Dimoxyline is chemically identified as an isoquinolin-2-ium compound. Its core structure

consists of a dimethoxy-substituted isoquinoline ring linked to an ethoxy-methoxyphenyl methyl

group.

Chemical Structure
The two-dimensional chemical structure of Dimoxyline hydrochloride is presented below:
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Caption: 2D structure of Dimoxyline hydrochloride.

Chemical Data
A summary of the key chemical identifiers for Dimoxyline hydrochloride is provided in the table

below for easy reference.

Identifier Value

IUPAC Name
1-[(4-ethoxy-3-methoxyphenyl)methyl]-6,7-

dimethoxy-3-methylisoquinolin-2-ium chloride

Molecular Formula C22H26ClNO4

Molecular Weight 403.9 g/mol

SMILES

CCOC1=C(C=C(C=C1)CC2=

[NH+]C(=CC3=CC(=C(C=C32)OC)OC)C)OC.

[Cl-]

PubChem CID 22056

Experimental Data and Protocols
As of the latest literature review, detailed experimental protocols for the synthesis of

Dimoxyline are not readily available in peer-reviewed journals or public databases. Similarly,
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there is a lack of published studies detailing its pharmacological properties, including

mechanism of action, signaling pathways, and quantitative data on its efficacy and safety.

Signaling Pathways and Logical Relationships
Due to the absence of pharmacological studies, the signaling pathways through which

Dimoxyline may exert biological effects have not been elucidated. Therefore, a diagrammatic

representation of its signaling cascade cannot be provided at this time.

Conclusion
Dimoxyline is a distinct chemical compound with a defined structure. However, there is a

notable absence of scientific literature detailing its synthesis, biological activity, and mechanism

of action. This presents a significant knowledge gap and an opportunity for future research.

Researchers and drug development professionals are encouraged to initiate studies to explore

the potential therapeutic applications of this molecule. Further investigation is required to

understand its pharmacological profile and to develop experimental protocols for its study.

To cite this document: BenchChem. [What is the chemical structure of Dimoxyline].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670683#what-is-the-chemical-structure-of-
dimoxyline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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